Cas no 2839139-37-4 (3-Azido-2-bromo-5-fluoropyridine)

• Product Name: 3-Azido-2-bromo-5-fluoropyridine
• CAS No: 2839139-37-4
• MF: C₅H₂BrFN₄
• MW: 216.998582363129
• CID: 5964055
• PubChem ID: 150973100
• Update Time: 2025-05-28

3-Azido-2-bromo-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-37478109
• AKOS040765892
• 2839139-37-4
• 3-azido-2-bromo-5-fluoropyridine
• 3-Azido-2-bromo-5-fluoropyridine

• Inchi： 1S/C5H2BrFN4/c6-5-4(10-11-8)1-3(7)2-9-5/h1-2H
• InChI Key： LONKFFPHTHRQGH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)F)N=[N+]=[N-]

Computed Properties

• Exact Mass: 215.94469g/mol
• Monoisotopic Mass: 215.94469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.2Ų

Additional information on 3-Azido-2-bromo-5-fluoropyridine

Recent Advances in the Application of 3-Azido-2-bromo-5-fluoropyridine (CAS: 2839139-37-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Azido-2-bromo-5-fluoropyridine (CAS: 2839139-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic compound, featuring an azido group, a bromo substituent, and a fluorine atom on a pyridine scaffold, serves as a valuable building block for the synthesis of more complex molecules. Its unique structural features enable participation in various chemical reactions, including click chemistry, cross-coupling reactions, and nucleophilic substitutions, making it a promising candidate for the development of novel therapeutics and diagnostic agents.

Recent studies have highlighted the utility of 3-Azido-2-bromo-5-fluoropyridine in the synthesis of targeted drug conjugates and bioprobes. For instance, researchers have exploited its azido group for bioorthogonal labeling strategies, allowing for the selective modification of biomolecules in living systems. This capability is particularly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies, where precise control over molecular interactions is crucial. Additionally, the bromo and fluoro substituents provide handles for further functionalization, enabling the introduction of diverse pharmacophores and enhancing the compound's utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the use of 3-Azido-2-bromo-5-fluoropyridine as a key intermediate in the synthesis of potent kinase inhibitors. The compound's ability to undergo efficient Suzuki-Miyaura cross-coupling reactions with various boronic acids facilitated the rapid assembly of a library of pyridine-based inhibitors. These inhibitors exhibited promising activity against a range of kinase targets implicated in cancer and inflammatory diseases, underscoring the compound's potential in drug discovery programs.

Another notable application of 3-Azido-2-bromo-5-fluoropyridine lies in the field of positron emission tomography (PET) imaging. Researchers have utilized the azido group for the incorporation of fluorine-18, a radioactive isotope commonly used in PET imaging. This approach enables the efficient radiolabeling of biomolecules, providing a powerful tool for non-invasive imaging and diagnosis. The compound's stability and reactivity make it an attractive candidate for the development of novel PET tracers, with potential applications in oncology, neurology, and cardiology.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-Azido-2-bromo-5-fluoropyridine due to the potential instability of the azido group under certain conditions. Recent advances in synthetic methodologies, however, have addressed some of these concerns, with improved protocols for the safe and efficient preparation of the compound now available. These developments are expected to further expand its use in both academic and industrial settings.

In conclusion, 3-Azido-2-bromo-5-fluoropyridine (CAS: 2839139-37-4) represents a highly versatile and valuable tool in chemical biology and pharmaceutical research. Its unique combination of functional groups enables diverse applications, from drug discovery to molecular imaging, making it a compound of significant interest to researchers in these fields. Ongoing studies continue to explore its potential, and future research is likely to uncover even more innovative uses for this multifaceted molecule.